![molecular formula C14H12F3NO2 B6195102 3-benzyl-1-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-2,4-dione CAS No. 2680541-84-6](/img/new.no-structure.jpg)
3-benzyl-1-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-2,4-dione
Overview
Description
3-benzyl-1-(trifluoromethyl)-3-azabicyclo[320]heptane-2,4-dione is a complex organic compound characterized by its unique bicyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-benzyl-1-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-2,4-dione typically involves the reaction of diallyl amines with specific catalysts. For instance, N-trityl diallyl amine can be treated with 2.5 mol % (iPr PDI)CoN2 and 1 mol% of (Tric PDI)CoN to yield N-trityl azabicyclo[3.2.0]heptane .
Industrial Production Methods
Industrial production methods for this compound are not extensively documented, but they likely involve similar catalytic processes on a larger scale, ensuring high yield and purity.
Chemical Reactions Analysis
Types of Reactions
3-benzyl-1-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-2,4-dione undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.
Reduction: This involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogens for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols.
Scientific Research Applications
3-benzyl-1-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-2,4-dione has several scientific research applications:
Chemistry: It is used in the synthesis of complex organic molecules and as a building block for various chemical reactions.
Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.
Industry: It can be used in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of 3-benzyl-1-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-2,4-dione involves its interaction with specific molecular targets. The compound’s bicyclic structure allows it to fit into unique binding sites on enzymes or receptors, modulating their activity. This interaction can affect various biochemical pathways, leading to its observed effects.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
3-benzyl-1-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-2,4-dione is unique due to its trifluoromethyl group and bicyclic structure, which confer distinct chemical properties and reactivity compared to similar compounds. This uniqueness makes it a valuable compound for various scientific and industrial applications.
Properties
CAS No. |
2680541-84-6 |
|---|---|
Molecular Formula |
C14H12F3NO2 |
Molecular Weight |
283.2 |
Purity |
95 |
Origin of Product |
United States |
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